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Compound of Interest

Compound Name: Cedrenol

cat. No.: B1261940

An In-depth Technical Guide to the Physical and Chemical Properties of Cedrenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedrenol is a naturally occurring sesquiterpene alcohol found primarily in the essential oils of
coniferous trees, particularly those from the cedar (Cedrus) and juniper (Juniperus) species.[1]
It is a significant component of cedarwood oil and is valued in the fragrance industry for its
characteristic woody and sweet aroma.[2][3] Beyond its aromatic properties, cedrenol and its
derivatives are of interest to researchers for their potential biological activities. This guide
provides a comprehensive overview of the physical and chemical properties of cedrenol,
intended to serve as a technical resource for scientific and drug development applications.

Chemical Identity

e IUPAC Name: (1S,2S,3R,5R,8S)-2,3,8-trimethyl-6-methylidenetricyclo[5.2.1.0°,8]decan-2-ol
e Molecular Formula: CisH240[4]

e Molecular Weight: 220.35 g/mol [4]

e CAS Registry Number: 28231-03-0[2]

¢ Synonyms: 8-Cedren-13-ol, Cedr-8(15)-en-9-ol, Octahydro-3,8,8-trimethyl-6-methylene-1H-
3a,7-methanoazulen-5-o0l[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1261940?utm_src=pdf-interest
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5159709_EN.htm
https://www.thegoodscentscompany.com/data/rw1002831.html
https://berjeinc.com/products/naturals/cedrenol/
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://www.benchchem.com/product/b1261940?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cedrenol
https://pubchem.ncbi.nlm.nih.gov/compound/Cedrenol
https://www.thegoodscentscompany.com/data/rw1002831.html
https://www.thegoodscentscompany.com/data/rw1002831.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Physical Properties

The physical properties of cedrenol can vary depending on the specific isomer and the purity
of the sample. The data presented below is a summary of values reported in the literature.

Property Value Source(s)
Pale yellow viscous liquid or

Appearance ) ) ) [2][5]
yellowish crystalline solid

Melting Point 80-86 °C [2][5]

120-121 °C [6]

178 °C [1]

Boiling Point 166-169 °C at 9.5 mmHg [1112]

137-153 °C at 11 Torr

[6]

Density

1.0083 g/cm3 at 20 °C

[6]

N Soluble in alcohol and benzyl
Solubility _ (2]
benzoate. Insoluble in water.

0.000240 mmHg at 25 °C
Vapor Pressure _ [2]
(estimated)

Flash Point 97.78 °C (208.00 °F) [2]

logP (o/w) 4.366 (estimated) [2]

Chemical and Spectroscopic Properties

Cedrenol is a tricyclic sesquiterpene alcohol. The presence of a hydroxyl group and a double
bond makes it amenable to various chemical modifications.

Spectroscopic Data

« Infrared (IR) Spectroscopy: The IR spectrum of cedrenol exhibits characteristic absorption
bands for the hydroxyl group (-OH) in the region of 3200-3600 cm~* and for the carbon-
carbon double bond (C=C) at approximately 1644 cm~1. The C-H stretching of alkanes can
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be observed around 2900 cm~1, and the C-O stretching of the alcohol is typically seen in the
1100-1300 cm~1 region.[7]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum provides detailed information about the hydrogen
atoms in the molecule. The chemical shifts and coupling constants are crucial for
confirming the stereochemistry of the molecule. A complete and unambiguous *H NMR
chemical shift assignment for cedrol, a closely related compound, has been established by
iterative full spin analysis.[8]

o 18C NMR: The carbon-13 NMR spectrum of cedrol, a related sesquiterpenoid, has been
well-documented and can be used as a reference for cedrenol.[9] The spectrum shows
distinct signals for the carbon atoms of the tricyclic skeleton, the methyl groups, and the
carbon bearing the hydroxyl group.

e Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) is a powerful
technique for the identification and quantification of cedrenol in complex mixtures like
essential oils.[10] The mass spectrum of cedrenol shows a molecular ion peak (M*) at m/z
220, corresponding to its molecular weight. The fragmentation pattern is characteristic of its
chemical structure.

Experimental Protocols

Extraction and Purification of Cedrenol from Cedarwood
Oil
Cedrenol is naturally present in cedarwood oil and can be isolated through fractional

distillation. More advanced methods like supercritical fluid extraction (SFE) offer higher yields
and better preservation of the aromatic profile.[11]

Protocol: Fractional Vacuum Distillation (General Procedure)

o Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump,
a fractionating column (e.g., Vigreux or packed column), a heating mantle, a distillation flask,
a condenser, a receiving flask, and a manometer.
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Sample Preparation: Place the crude cedarwood oil into the distillation flask.

Distillation: Begin heating the oil under reduced pressure. The pressure should be carefully
controlled and monitored using the manometer.

Fraction Collection: Collect the different fractions based on their boiling points. Cedrenol will
distill at a specific temperature range under the applied vacuum.

Analysis: Analyze the collected fractions using Gas Chromatography-Mass Spectrometry
(GC-MS) to identify the fraction containing the highest concentration of cedrenol.

Purification: The cedrenol-rich fraction can be further purified by recrystallization if it is a
solid at room temperature, or by repeated fractional distillation.
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Workflow for Extraction and Purification of Cedrenol
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Workflow for the extraction and purification of cedrenol.
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Determination of Physical Properties

Protocol: Melting Point Determination (Capillary Method)

This protocol is a standard method for determining the melting point of a crystalline solid.[12]
[13][14][15]

o Sample Preparation: Finely powder a small amount of the crystalline cedrenol sample.

o Capillary Loading: Tap the open end of a capillary tube into the powdered sample to
introduce a small amount of the solid. The packed sample height should be 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.

o Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point. Then,
reduce the heating rate to 1-2 °C per minute.

o Observation: Record the temperature at which the first drop of liquid appears (the onset of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting). This range is the melting point of the sample.

Protocol: Boiling Point Determination (Microscale Method)
This is a general procedure for determining the boiling point of a small quantity of liquid.[16][17]

o Apparatus Setup: Attach a small test tube containing 0.5-1 mL of liquid cedrenol to a
thermometer using a rubber band. The bottom of the test tube should be level with the
thermometer bulb.

o Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open
end down.

e Heating: Heat the assembly in a heating block or an oil bath.

o Observation: As the liquid heats, a stream of bubbles will emerge from the capillary tube.
When a continuous stream of bubbles is observed, stop heating. As the liquid cools, the
bubbling will stop, and the liquid will be drawn into the capillary tube. The temperature at
which the liquid just begins to enter the capillary tube is the boiling point.
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Analytical Characterization

Analytical Workflow for Cedrenol Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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